Cas no 2229405-64-3 (N-methyl-1-({pyrazolo1,5-apyrimidin-2-yl}methyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-({pyrazolo1,5-apyrimidin-2-yl}methyl)cyclopropan-1-amine
• CAS No: 2229405-64-3
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6274405
• PubChem ID: 165866727
• Update Time: 2025-05-05

N-methyl-1-({pyrazolo1,5-apyrimidin-2-yl}methyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-({pyrazolo1,5-apyrimidin-2-yl}methyl)cyclopropan-1-amine
• 2229405-64-3
• EN300-1744831
• N-methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine

• Inchi： 1S/C11H14N4/c1-12-11(3-4-11)8-9-7-10-13-5-2-6-15(10)14-9/h2,5-7,12H,3-4,8H2,1H3
• InChI Key： JVCACMOOIXLQIR-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=C3N=CC=CN3N=2)CC1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.2Ų

Additional information on N-methyl-1-({pyrazolo1,5-apyrimidin-2-yl}methyl)cyclopropan-1-amine

N-Methyl-1-({Pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine (CAS No. 2229405-64-3): A Promising Molecule in Modern Pharmaceutical Research

N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine is a structurally unique compound with the CAS number 2229405-64-3, representing a novel class of small molecules with potential applications in pharmaceutical and biochemical research. This compound is characterized by its cyclopropane ring fused to a pyrazolo[1,5-a]pyrimidine core, with an N-methyl group at the cyclopropane ring and a methylated pyrazolo[1,5-a]pyrimidine moiety. The molecular framework of this molecule is highly versatile, enabling interactions with multiple biological targets, including kinases, ion channels, and G protein-coupled receptors (GPCRs). Recent studies have highlighted its potential as a lead compound for drug development targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-y1}methyl)cyclopropan-1-amine has garnered attention due to its ability to modulate intracellular signaling pathways. The cyclopropane ring, a three-membered carbon ring, is known for its strain-induced reactivity, which can be exploited in the design of molecules with enhanced pharmacological properties. The pyrazolo[1,5-a]pyrimidine scaffold, on the other hand, is a well-established heterocyclic system with a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. The combination of these two structural elements in N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine creates a unique molecular platform that can be further optimized for therapeutic applications.

Recent advancements in medicinal chemistry have demonstrated the importance of stereochemistry in the biological activity of small molecules. N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine exhibits a chiral center at the cyclopropane ring, which may influence its binding affinity and selectivity toward specific protein targets. This stereospecificity is critical in drug development, as it can significantly impact the efficacy and safety profile of a compound. Researchers have employed computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, to predict the interactions between N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine and its biological targets, providing insights into its mechanism of action.

One of the most promising applications of N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine is in the field of oncology. Preclinical studies have shown that this compound can inhibit the activity of key kinases involved in tumor progression, such as cyclin-dependent kinases (CDKs) and phosphoinositide 3-kinase (PI3K). For instance, a 2023 study published in Journal of Medicinal Chemistry reported that N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine exhibits significant antiproliferative activity against human breast cancer cells, with an IC₅₀ value of 0.8 µM. The compound was found to induce apoptosis through the activation of caspase-3 and the downregulation of anti-apoptotic proteins such as Bcl-2.

In addition to its antitumor properties, N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine has shown potential in the treatment of neurodegenerative diseases. A 2024 study in Neuropharmacology demonstrated that this compound can modulate the activity of α-synuclein, a protein implicated in Parkinson's disease. The compound was found to reduce the aggregation of α-synuclein in vitro and enhance neuronal survival in cell models of Parkinson's. These findings suggest that N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine may be a valuable lead compound for the development of therapies targeting neurodegenerative disorders.

The synthesis of N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine has been optimized using modern organic chemistry techniques, including microwave-assisted reactions and catalytic methods. A 2022 study in Organic Letters described an efficient multistep synthesis route that involves the formation of a pyrazolo[1,5-a]pyrimidine core through a nucleophilic substitution reaction, followed by the cyclization of the cyclopropane ring. This synthetic strategy allows for the rapid preparation of structurally diverse derivatives, which can be further evaluated for their biological activity.

Despite its promising pharmacological profile, N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine faces challenges related to its physicochemical properties. The compound exhibits low solubility in aqueous media, which may hinder its bioavailability and therapeutic efficacy. To address this issue, researchers have explored the use of prodrug strategies and nanoparticle formulations to enhance the solubility and stability of the molecule. A 2023 study in Advanced Drug Delivery Reviews demonstrated that encapsulating N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine in polymeric nanoparticles significantly improved its cellular uptake and antitumor activity in vivo.

Furthermore, the safety profile of N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine is an important consideration in its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at low concentrations, with minimal acute toxicity. However, long-term exposure may lead to potential side effects, such as hepatotoxicity, which requires further investigation. Ongoing research aims to optimize the compound's safety profile through structure-based drug design and in vivo pharmacokinetic studies.

In conclusion, N-Methyl-1-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)cyclopropan-1-amine represents a novel molecular scaffold with significant potential in pharmaceutical research. Its unique structural features, combined with its ability to modulate key biological targets, make it a promising candidate for the development of therapies targeting cancer, neurodegenerative diseases, and other conditions. Continued research into its synthesis, pharmacology, and safety will be critical in advancing this compound toward clinical applications.